Cas no 35259-60-0 (5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate)

• Product Name: 5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate
• CAS No: 35259-60-0
• MF: C₂₅H₃₇NaO₉
• MW: 504.545659780502
• CID: 295513
• PubChem ID: 90471715
• Update Time: 2025-09-22

5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5a,11b)-11-hydroxy-17-oxoandrostan-3-yl
• sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3R,8S,9S,10S,11S,13S,14S)-11-hydroxy-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylate
• 5alpha-Androstan-3alpha,11beta-diol-17-one 3-glucosiduronate
• 35259-60-0
• 5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate

• Inchi： 1S/C25H38O9.Na/c1-24-8-7-12(33-23-20(30)18(28)19(29)21(34-23)22(31)32)9-11(24)3-4-13-14-5-6-16(27)25(14,2)10-15(26)17(13)24;/h11-15,17-21,23,26,28-30H,3-10H2,1-2H3,(H,31,32);/q;+1/p-1/t11?,12-,13+,14+,15+,17-,18+,19+,20-,21+,23-,24+,25+;/m1./s1
• InChI Key： WUJWCKOHQMHOEE-AQJNTERASA-M
• SMILES： [Na+].O[C@H]1C[C@]2(C)C(CC[C@H]2[C@@H]2CCC3C[C@@H](CC[C@]3(C)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)=O

Computed Properties

• Exact Mass: 482.252
• Monoisotopic Mass: 482.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2

5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates